Cas no 19037-69-5 (7-Hydroxy-4-methyl-8-nitrocoumarin)

• Product Name: 7-Hydroxy-4-methyl-8-nitrocoumarin
• CAS No: 19037-69-5
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• MDL: MFCD00051824
• CID: 88032
• PubChem ID: 24882656
• Update Time: 2025-08-05

7-Hydroxy-4-methyl-8-nitrocoumarin Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-4-methyl-8-nitrocoumarin
• 4-Methyl-8-nitroumbelliferone
• 7-hydroxy-4-methyl-8-nitrochromen-2-one
• 4-methyl-7-hydroxy-8-nitro coumarin
• 4-methyl-8-nitro-7-hydroxycoumarin
• 7-hydroxy-4-methyl-8-nitro-chromen-2-one
• 7-Hydroxy-4-methyl-8-nitro-cumarin
• 7-hydroxy-8-nitro-4-methyl-2H-chromen-2-one
• Nsc382373
• 7-Hydroxy-4-methyl-8-nitrocoumarin 96%
• 7-Hydroxy-4-methyl-8-nitro-2H-chromen-2-one #
• FT-0652356
• CCG-266728
• BDBM50555097
• MFCD00051824
• DTXSID80418780
• NSC 382373
• AS-68620
• 2H-1-Benzopyran-2-one, 7-hydroxy-4-methyl-8-nitro-
• FT-0621422
• AKOS005258845
• HY-N6657
• s9331
• NSC-382373
• PD087961
• 19037-69-5
• 7-Hydroxy-4-methyl-8-nitro-2H-chromen-2-one
• AKOS015916328
• 7-hydroxy-8-nitro-4-methylcoumarin
• SCHEMBL981095
• 7-Hydroxy-4-methyl-8-nitrocoumarin, 96%
• J-012291
• CS-0083186
• CHEMBL259890
• BGUBUSIGKOWDPO-UHFFFAOYSA-N
• G12123
• DTXCID80369627
• DA-60571

• MDL： MFCD00051824
• Inchi： 1S/C10H7NO5/c1-5-4-8(13)16-10-6(5)2-3-7(12)9(10)11(14)15/h2-4,12H,1H3
• InChI Key： BGUBUSIGKOWDPO-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=C(C1=2)[N+](=O)[O-])O)=O
• BRN： 225171

Computed Properties

• Exact Mass: 221.03200
• Monoisotopic Mass: 221.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.5±0.1 g/cm3
• Melting Point: 254-259 °C (lit.)
• Boiling Point: 402.5±45.0 °C at 760 mmHg
• Flash Point: 197.2±28.7 °C
• Refractive Index: 1.648
• PSA: 96.26000
• LogP: 2.23840
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-Hydroxy-4-methyl-8-nitrocoumarin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins